Tyrosinase Inhibition: G vs. Pseudostellarins A–F
Among the seven pseudostellarins (A-G) evaluated under identical assay conditions, only Pseudostellarin C, D, and G demonstrated the ability to inhibit both the isolated mushroom tyrosinase enzyme and melanin production in B16 melanoma cells [1]. Pseudostellarin F, despite being the most potent enzyme inhibitor in the series (IC50 = 50 μM), was not reported to have cellular melanin inhibition activity [1]. This differentiates Pseudostellarin G (IC50_tyrosinase = 75 μM, IC50_melanin = 102 μM) as a dual-activity compound with a defined potency ratio, making it a more valuable tool for investigating mechanisms that bridge enzymatic inhibition and cellular phenotype than its single-activity counterparts.
| Evidence Dimension | Dual activity profile (enzyme inhibition + cellular phenotype suppression) |
|---|---|
| Target Compound Data | Mushroom tyrosinase IC50 = 75 μM; B16 melanoma cell melanin production IC50 = 102 μM |
| Comparator Or Baseline | Pseudostellarin F: Mushroom tyrosinase IC50 = 50 μM (cellular activity not reported); Pseudostellarin A: Mushroom tyrosinase IC50 = 131 μM (cellular activity not reported); Pseudostellarin B: Mushroom tyrosinase IC50 = 187 μM (cellular activity not reported) |
| Quantified Difference | Pseudostellarin G is a dual inhibitor (enzyme + cell) while Pseudostellarin F, A, and B are only enzyme inhibitors; Pseudostellarin G is 1.5x less potent as an enzyme inhibitor than Pseudostellarin F but gains cellular activity |
| Conditions | Mushroom tyrosinase enzyme assay; B16 murine melanoma cell culture (Morita et al., 1994) |
Why This Matters
For researchers studying melanogenesis, a compound with both enzymatic and cellular activity provides a more complete and translationally relevant tool than a compound that only inhibits the isolated enzyme.
- [1] Morita, H., Kayashita, T., Takeya, K., & Itokawa, H. (1994). Pseudostellarin G, a new tyrosinase inhibitory cyclic octapeptide from Pseudostellaria heterophylla. Tetrahedron Letters, 35(21), 3563-3564. View Source
